Cas no 1935360-73-8 (5-Chloro-N-(3,3-dimethylbutyl)pyrazin-2-amine)

• Product Name: 5-Chloro-N-(3,3-dimethylbutyl)pyrazin-2-amine
• CAS No: 1935360-73-8
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 5745390
• PubChem ID: 130802227
• Update Time: 2025-05-27

5-Chloro-N-(3,3-dimethylbutyl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-(3,3-dimethylbutyl)pyrazin-2-amine
• EN300-1142613
• 1935360-73-8
• 2-Pyrazinamine, 5-chloro-N-(3,3-dimethylbutyl)-

• Inchi： 1S/C10H16ClN3/c1-10(2,3)4-5-12-9-7-13-8(11)6-14-9/h6-7H,4-5H2,1-3H3,(H,12,14)
• InChI Key： YRJOSKPIEGYDIZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)NCCC(C)(C)C

Computed Properties

• Exact Mass: 213.1032752g/mol
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 317.0±37.0 °C(Predicted)
• pka: 1.75±0.10(Predicted)

Additional information on 5-Chloro-N-(3,3-dimethylbutyl)pyrazin-2-amine

Comprehensive Overview of 5-Chloro-N-(3,3-dimethylbutyl)pyrazin-2-amine (CAS No. 1935360-73-8)

5-Chloro-N-(3,3-dimethylbutyl)pyrazin-2-amine is a specialized organic compound with the CAS number 1935360-73-8, widely recognized for its potential applications in pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a chloro substituent and a 3,3-dimethylbutyl side chain enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrazine derivatives has surged due to their role in drug discovery and material science. Researchers are particularly interested in 5-Chloro-N-(3,3-dimethylbutyl)pyrazin-2-amine for its potential as a building block in the synthesis of novel therapeutic agents. Its structural features align with current trends in small-molecule drug development, where precision and modularity are key. Additionally, its stability under various conditions makes it a candidate for high-throughput screening and combinatorial chemistry.

The compound's CAS No. 1935360-73-8 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, physicochemical properties, and safety data. For instance, questions like "How to synthesize 5-Chloro-N-(3,3-dimethylbutyl)pyrazin-2-amine?" or "What are the solubility characteristics of CAS 1935360-73-8?" are common. Addressing these queries, the compound is typically prepared via nucleophilic substitution reactions, and its solubility profile favors organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM).

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In summary, 5-Chloro-N-(3,3-dimethylbutyl)pyrazin-2-amine (CAS No. 1935360-73-8) is a versatile compound with significant potential in life sciences and industrial applications. Its unique structure and functional groups make it a focal point for innovation, while its alignment with current scientific trends ensures sustained interest. By addressing common search queries and emphasizing its practical uses, this overview aims to serve as a authoritative resource for researchers and industry professionals alike.